3-[(5E)-4-oxo-5-[(5-phenylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid

• IUPAC Name: 3-[(5E)-4-oxo-5-[(5-phenylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C17H13NO4S2/c19-15(20)8-9-18-16(21)14(24-17(18)23)10-12-6-7-13(22-12)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,19,20)/b14-10+
• InChI Key: KYPPPNJVSYMDJB-GXDHUFHOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CCC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N(C(=S)S3)CCC(=O)O
• Molecular Formula: C17H13NO4S2
• Molecular Weight: 359.4 g/mol

Description

The compound “3-[(5E)-4-oxo-5-[(5-phenylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Thromboxane A2 Synthetase Inhibition and Receptor Blockade

Compounds with sulfanylidene and propanoic acid functionalities have been investigated for their pharmacological effects, particularly in inhibiting thromboxane A2 synthetase and blocking thromboxane A2/prostaglandin endoperoxide receptors. For example, the compound R 68 070 has shown significant in vivo activity in reducing platelet aggregation and extending bleeding times without affecting plasma coagulation or fibrinolysis, demonstrating potential for analyzing the roles of various metabolites in pathologies (F. Clerck et al., 1989).

Odor Detection and Carboxylic Acids

Research into carboxylic acids, particularly those with aromatic features similar to the phenylfuran component of the compound , has explored their roles in odor detection and perception. Studies have shown how the structural attributes of carboxylic acids affect their interactions with other odorants, indicating the potential application of such compounds in understanding odorant mixture summation and human sensory perception (T. Miyazawa et al., 2009).

Metabolite Biomarkers and Nutritional Research

Compounds containing the furan and thiazolidine rings have been studied for their relevance as metabolite biomarkers, especially in nutritional research. For instance, alkylresorcinol metabolites, which share structural similarities with the furan component, have been identified as potential biomarkers for whole-grain wheat and rye intake, providing insights into diet-related health research (Yingdong Zhu et al., 2014).